Cas no 1261488-20-3 (3-chloro-5-methoxy-4-methylpyridine)

• Product Name: 3-chloro-5-methoxy-4-methylpyridine
• CAS No: 1261488-20-3
• MF: C₇H₈ClNO
• MW: 157.597520828247
• CID: 6048431
• PubChem ID: 129916696
• Update Time: 2024-01-16

3-chloro-5-methoxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-methoxy-4-methylpyridine
• Pyridine, 3-chloro-5-methoxy-4-methyl-
• 1261488-20-3

• Inchi： 1S/C7H8ClNO/c1-5-6(8)3-9-4-7(5)10-2/h3-4H,1-2H3
• InChI Key： YMPKRXXNUMEFPZ-UHFFFAOYSA-N
• SMILES： C1=NC=C(OC)C(C)=C1Cl

Computed Properties

• Exact Mass: 157.0294416g/mol
• Monoisotopic Mass: 157.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.168±0.06 g/cm3(Predicted)
• Boiling Point: 219.8±35.0 °C(Predicted)
• pka: 3.25±0.10(Predicted)